Cas no 220196-29-2 (Phosphine,[[(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(methylene)]bis[bis(3,5-dimethylphenyl)-,rel-(+)- (9CI))

• Product Name: Phosphine,[[(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(methylene)]bis[bis(3,5-dimethylphenyl)-,rel-(+)- (9CI)
• CAS No: 220196-29-2
• MF: C₃₉H₄₈O₂P₂
• MW: 610.744752883911
• CID: 243853
• PubChem ID: 4190006
• Update Time: 2025-04-19

Phosphine,[[(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(methylene)]bis[bis(3,5-dimethylphenyl)-,rel-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine,[[(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(methylene)]bis[bis(3,5-dimethylphenyl)-,rel-(+)- (9CI)
• (+)-O-ISOPROPYLIDENE-2,3-DIHYDROXY-1,4-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]BUTANE
• (R,R)-O-ISOPROPYLIDENE-2,3-DIHYDROXY-1,4-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]BUTANE
• (S,S)-O-ISOPROPYLIDENE-2,3-DIHYDROXY-1,4-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]BUTANE
• FT-0766304
• SCHEMBL745883
• 220196-29-2

• Inchi： 1S/C39H48O2P2/c1-25-11-26(2)16-33(15-25)42(34-17-27(3)12-28(4)18-34)23-37-38(41-39(9,10)40-37)24-43(35-19-29(5)13-30(6)20-35)36-21-31(7)14-32(8)22-36/h11-22,37-38H,23-24H2,1-10H3
• InChI Key： PWIPOKNGHOZGIG-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)CC1C(CP(C2C=C(C)C=C(C)C=2)C2C=C(C)C=C(C)C=2)OC(C)(C)O1

Computed Properties

• Exact Mass: 610.31300
• Monoisotopic Mass: 610.31295476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Solubility: Insuluble (3.4E-7 g/L) (25 ºC),
• PSA: 45.64000
• LogP: 8.23950